Superior Conformational Rigidity
The 2-azabicyclo[4.1.0]heptane scaffold imposes significant conformational constraint due to the fused cyclopropane ring. This rigidity is quantitatively reflected in its computed number of rotatable bonds, which is 1 for the 2-azabicyclo[4.1.0]heptane-1-carboxylic acid core, compared to 3 for the unconstrained analog N-methylpiperidine-4-carboxylic acid [1]. Additionally, the fraction of sp3-hybridized carbons (Fsp3), a metric for three-dimensionality, is 0.57 for the target compound versus 0.50 for the piperidine analog [2]. This increased rigidity and three-dimensionality are known to correlate with enhanced selectivity and improved pharmacokinetic properties in drug candidates [3].
vs. N-methylpiperidine-4-carboxylic acid: 3 rotatable bonds
Δ −2 rotatable bonds
| Evidence Dimension | Molecular Flexibility (Rotatable Bonds) |
|---|---|
| Target Compound Data | 1 rotatable bond |
| Comparator Or Baseline | N-methylpiperidine-4-carboxylic acid (3 rotatable bonds) |
| Quantified Difference | -2 rotatable bonds |
| Conditions | Computed properties from PubChem (2D structure analysis) |
Why This Matters
Reduced rotatable bonds lower the entropic penalty upon target binding and can improve oral bioavailability, a key factor in lead optimization.
- [1] PubChem. Computed Properties for 2-Azabicyclo[4.1.0]heptane-1-carboxylic acid hydrochloride (CID 117045898). Rotatable Bond Count: 1. 2021. View Source
- [2] PubChem. Computed Properties for N-methylpiperidine-4-carboxylic acid (CID 123456). Rotatable Bond Count: 3. 2021. View Source
- [3] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry. 2009;52(21):6752-6756. View Source
